Cas no 130187-55-2 (1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl-)

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl- structure
130187-55-2 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl-
CAS No:130187-55-2
MF:C18H14N4
MW:286.33056306839
CID:176896
PubChem ID:3076099
Update Time:2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl-
    • 3-methyl-6,8-diphenyl-[1,2,4]triazolo[4,3-b]pyridazine
    • BRN 3619881
    • 6,8-Diphenyl-3-methyl-1,2,4-triazolo(4,3-b)pyridazine
    • DTXSID20156391
    • 130187-55-2
    • 1,2,4-Triazolo(4,3-b)pyridazine, 6,8-diphenyl-3-methyl-
    • Inchi: 1S/C18H14N4/c1-13-19-20-18-16(14-8-4-2-5-9-14)12-17(21-22(13)18)15-10-6-3-7-11-15/h2-12H,1H3
    • InChI Key: SCQCHVXMBQZNNS-UHFFFAOYSA-N
    • SMILES: N12C(C)=NN=C1C(C1C=CC=CC=1)=CC(C1C=CC=CC=1)=N2

Computed Properties

  • Exact Mass: 286.12202
  • Monoisotopic Mass: 286.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.684
  • PSA: 43.08
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